16-Hydroxysteroids are a class of steroid hormones characterized by the presence of a hydroxyl group at position 16 in their molecular structure. These compounds play crucial roles in various physiological processes, including metabolism, reproductive functions, and bone health. They are often produced as intermediate metabolites during the biotransformation of other steroidal hormones such as testosterone or cortisol. The primary sources of 16-hydroxysteroids include the adrenal glands, placenta, and liver. In medical research, these compounds serve as important biomarkers for assessing steroid hormone metabolism and identifying potential endocrine disorders. Additionally, they are of significant interest in pharmacological studies due to their diverse effects on cellular signaling pathways. Analytical methods such as liquid chromatography-mass spectrometry (LC-MS) are commonly employed for the detection and quantification of 16-hydroxysteroids in biological samples. Understanding these compounds is essential for advancing knowledge in endocrinology, metabolism, and drug development.